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Compound of Interest

Compound Name: Glutaminase C-IN-1

Cat. No.: B1671598

Glutaminase C-IN-1 Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
Glutaminase C-IN-1 (also known as CB-839 or Telaglenastat).

Frequently Asked Questions (FAQSs)

Q1: What is Glutaminase C-IN-1 and what is its mechanism of action?

Glutaminase C-IN-1 (also referred to as CB-839 or Telaglenastat) is a potent, selective, and
orally bioavailable allosteric inhibitor of glutaminase C (GAC), a key enzyme in cancer cell
metabolism.[1][2][3] GAC catalyzes the conversion of glutamine to glutamate, which is a critical
step for the proliferation of many cancer cells that are "addicted” to glutamine.[4][5] By
inhibiting GAC, Glutaminase C-IN-1 disrupts cancer cell metabolism, leading to reduced cell
growth and proliferation.[1][6]

Q2: What are the common solubility issues with Glutaminase C-IN-1?

Glutaminase C-IN-1 is a crystalline solid that is sparingly soluble in aqueous buffers.[7] This
can present challenges when preparing solutions for in vitro and in vivo experiments. Direct
dissolution in aqueous media like PBS or cell culture medium is often difficult and can lead to
precipitation.
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Q3: How should | store Glutaminase C-IN-1 powder and its stock solutions?

o Powder: The solid form of Glutaminase C-IN-1 should be stored at -20°C for long-term
stability, where it can be stable for at least three years.[2]

o Stock Solutions: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw
cycles.[1][2] For long-term storage, stock solutions in DMSO can be kept at -80°C for up to
one year.[1][2] For shorter periods, storage at -20°C for up to one month is also acceptable.
[2] Aqueous solutions are not recommended for storage for more than one day.[7]

Troubleshooting Guide: Solubility Issues and

Solutions
In Vitro Experiments

Problem: | am having trouble dissolving Glutaminase C-IN-1 for my cell culture experiments.
Solution: Due to its poor aqueous solubility, a two-step dissolution process is recommended.
Detailed Protocol: Preparing a Stock Solution for In Vitro Use

o Prepare a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide
(DMSO) is the most commonly recommended solvent.[2][7][8] Use fresh, anhydrous DMSO
as moisture can reduce solubility.[2]

¢ Gently warm and vortex. To aid dissolution, you can warm the solution to 37°C and vortex or
sonicate.[8]

¢ Dilute the stock solution. For your final working concentration in cell culture medium, dilute
the DMSO stock solution. It is crucial to add the DMSO stock to the aqueous medium and
not the other way around to avoid precipitation. Pre-warming the culture medium to 37°C can
also help prevent precipitation.[9]

Quantitative Solubility Data for In Vitro Use
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Solvent Approximate Solubility Reference
DMSO 20 mg/mL [7]

DMSO 48 mg/mL (100.96 mM) [2]

DMSO 25 mg/mL (52.59 mM) [8]

DMSO 100 mg/mL (174.95 mM) [10]
Dimethylformamide (DMF) 10 mg/mL [7]

Ethanol Insoluble [2]

Water Insoluble [2]

1:2 DMSO:PBS (pH 7.2) ~0.33 mg/mL [7]

In Vivo Experiments

Problem: | need to prepare Glutaminase C-IN-1 for oral gavage or intraperitoneal injection in
animal models, but it's not dissolving in simple aqueous vehicles.

Solution: For in vivo studies, specific formulation vehicles are required to achieve a stable and
homogenous suspension or solution suitable for administration.

Detailed Protocols: Preparing Formulations for In Vivo Use

Method 1: Corn Oil-Based Suspension

This method is suitable for creating a suspension for oral or intraperitoneal administration.

o Prepare a concentrated stock solution of Glutaminase C-IN-1 in DMSO (e.g., 25 mg/mL).[1]

e Add the DMSO stock solution to corn oil. For example, to prepare a 1 mL working solution,
add 100 pL of the 25 mg/mL DMSO stock to 900 uL of corn oil.[1]

e Mix thoroughly to ensure a homogenous suspension. This should be used immediately for
optimal results.[1]

Method 2: PEG300, Tween-80, and Saline Formulation
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This protocol yields a suspended solution suitable for oral and intraperitoneal injection.[1]

Prepare a concentrated stock solution in DMSO (e.g., 25 mg/mL).[1]

To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 400 pL of
PEG300 and mix well.[1]

Add 50 pL of Tween-80 to the mixture and mix again.[1]

Finally, add 450 pL of saline to bring the total volume to 1 mL and mix thoroughly.[1]
Method 3: Hydroxypropyl-B-cyclodextrin (HPBCD) Formulation
This vehicle has been used for in vivo treatments with CB-839.[11][12]

o Prepare a vehicle solution of 25% (w/v) hydroxypropyl-3-cyclodextrin in 10 mmol/L citrate
buffer (pH 2.0).[11][12]

o Dissolve the Glutaminase C-IN-1 directly in this vehicle to the desired concentration for oral
gavage.[11]

Quantitative Data for In Vivo Formulations
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Vehicle Final Administration
. . Reference
Composition Concentration Route
10% DMSO, 90% = 2.5 mg/mL (clear )
. ) Oral, Intraperitoneal [1]
Corn QOil solution)
10% DMSO, 40%
2.5 mg/mL )
PEG300, 5% Tween- ) Oral, Intraperitoneal [1]
) (suspended solution)
80, 45% Saline
25% Hydroxypropyl-3-
cyclodextrin in 10 N
) Not specified Oral Gavage [11][12]
mmol/L citrate (pH
2.0)
DMSO and Sunflower
20 mg/mL Oral Gavage [13]

oil

Visual Guides
Signaling Pathway of Glutaminase C Inhibition
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Caption: Inhibition of Glutaminase C by Glutaminase C-IN-1 blocks glutamine metabolism.

Experimental Workflow for In Vitro Solution Preparation

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1671598?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Step 1: Stock Solution Preparation

Weigh Glutaminase C-IN-1
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Step 2: Working Solution Preparation
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Caption: Workflow for preparing Glutaminase C-IN-1 solutions for in vitro experiments.

Logical Relationship for Troubleshooting In Vivo
Formulations
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Caption: Decision tree for selecting an appropriate in vivo formulation for Glutaminase C-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Glutaminase C-IN-1 solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671598#glutaminase-c-in-1-solubility-issues-and-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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